Cas no 1710293-43-8 (4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine)

• Product Name: 4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine
• CAS No: 1710293-43-8
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 5181560
• Update Time: 2025-11-01

4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine
• Pyrimidine, 4-chloro-6-cyclohexyl-2-(1-methoxyethyl)-

• Inchi： 1S/C13H19ClN2O/c1-9(17-2)13-15-11(8-12(14)16-13)10-6-4-3-5-7-10/h8-10H,3-7H2,1-2H3
• InChI Key： ZBERKLNKZIVACA-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC(C2CCCCC2)=CC(Cl)=N1

Additional information on 4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine

Comprehensive Analysis of 4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine (CAS No. 1710293-43-8)

4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine (CAS No. 1710293-43-8) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of heterocyclic compounds, which are widely explored for their biological activities. The presence of a cyclohexyl group and methoxy-ethyl substitution enhances its lipophilicity, making it a candidate for drug discovery targeting membrane-associated proteins.

Recent studies highlight the growing interest in modified pyrimidines like 4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine for their potential applications in kinase inhibition and cancer therapeutics. Researchers are particularly intrigued by its structure-activity relationship (SAR), as subtle modifications could lead to improved bioavailability or selectivity. The compound's chloro-substitution at the 4-position offers a reactive site for further derivatization, aligning with current trends in fragment-based drug design.

In agrochemical contexts, this pyrimidine scaffold is investigated for its potential as a plant growth regulator or pesticide intermediate. The cyclohexyl moiety may contribute to soil persistence, while the methoxy-ethyl group could influence systemic transport in plants. Such properties resonate with the industry's demand for eco-friendly crop protection solutions, a hot topic in sustainable agriculture discussions.

Synthetic accessibility is another advantage of CAS 1710293-43-8. The compound can be prepared via Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, methods frequently searched by organic chemists. Its crystalline form (typically white to off-white powder) ensures handling stability, though proper storage conditions (2-8°C under inert atmosphere) are recommended to maintain purity.

Analytical characterization of 4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine involves standard techniques like HPLC, NMR, and mass spectrometry. The proton NMR spectrum typically shows distinct peaks for the cyclohexyl protons (δ 1.2-2.0 ppm) and methoxy group (δ 3.3-3.5 ppm), while LC-MS confirms the molecular ion peak at m/z 255.1 [M+H]+. These data points are crucial for quality control in contract manufacturing organizations (CMOs).

From a commercial perspective, CAS 1710293-43-8 is categorized as a building block for more complex molecules. Suppliers often highlight its use in high-throughput screening libraries or as a pharmacophore in medicinal chemistry. The global market for such fine chemicals is projected to grow at 6.8% CAGR (2023-2030), driven by demand from biotech startups and generic drug developers.

Environmental and safety assessments indicate that 4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine requires standard laboratory precautions (gloves, goggles). While not classified as acutely toxic, its biodegradation profile remains under study—a relevant consideration given increasing regulatory focus on green chemistry principles. This aligns with frequent searches for benign by design strategies in chemical synthesis.

Future research directions may explore the compound's metabolic stability in biological systems or its potential as a fluorescence probe due to the conjugated pyrimidine core. The rise of AI-assisted molecular modeling could accelerate such investigations, particularly in predicting ADME properties or target binding affinity—topics trending in computational chemistry forums.

In summary, 4-Chloro-6-cyclohexyl-2-(1-methoxy-ethyl)-pyrimidine represents a versatile chemical entity with multidisciplinary applications. Its value lies not only in current uses but also as a springboard for innovation in drug discovery and crop science, addressing pressing challenges in human health and food security.